Cas no 57899-54-4 (1-isopropoxycyclohexene)

• Product Name: 1-isopropoxycyclohexene
• CAS No: 57899-54-4
• Molecular Formula: C₉H₁₆O
• Molecular Weight: 140.22300
• MDL: MFCD00962194
• CID: 947723
• PubChem ID: 4366136

1-isopropoxycyclohexene Properties

Names and Identifiers

• 1-isopropoxycyclohexene
• 1-propan-2-yloxycyclohexene
• 1-cyclohexen-1-yl isopropyl ether
• 1-isopropoxy-1-cyclohexene
• 1-Isopropoxycyclohexen
• SCHEMBL5711516
• DTXSID40402423
• F88643
• 1-ISOPROPOXYCYCLOHEX-1-ENE
• 57899-54-4
• 1-(propan-2-yloxy)cyclohex-1-ene
• AKOS006274266

• MDL： MFCD00962194
• InChIKey： AZDWLUXNJQFOCU-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H16O/c1-8(2)10-9-6-4-3-5-7-9/h6,8H,3-5,7H2,1-2H3
• SMILES： CC(C)OC1=CCCCC1

Computed Properties

• Exact Mass: 140.12000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 140.120115130g/mol
• Heavy Atom Count: 10
• Complexity: 125
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• LogP: 2.86930
• PSA: 9.23000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Organooxygen compounds